(E)-N-((E)-3-cyclohexyl-5-((dimethylamino)methylene)-4-oxothiazolidin-2-ylidene)-4-methylbenzenesulfonamide

• IUPAC Name: (NE)-N-[(5E)-3-cyclohexyl-5-(dimethylaminomethylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C19H25N3O3S2/c1-14-9-11-16(12-10-14)27(24,25)20-19-22(15-7-5-4-6-8-15)18(23)17(26-19)13-21(2)3/h9-13,15H,4-8H2,1-3H3/b17-13+,20-19+
• InChI Key: JTFCJQONNQEZQE-SXXHPKIYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N=C2N(C(=O)C(=CN(C)C)S2)C3CCCCC3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/N=C/2\N(C(=O)/C(=C\N(C)C)/S2)C3CCCCC3
• Molecular Formula: C19H25N3O3S2
• Molecular Weight: 407.6 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques like X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanisms, the conditions under which the reactions occur, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, chemical stability, and reactivity. Techniques like differential scanning calorimetry (DSC) can be used to study some of these properties.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action refers to how it produces its effects at the molecular level. This often involves interactions with proteins or other molecules in the body.

Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential uses, and safety. This could also include the development of new synthesis methods or applications.